3,6-Dichloro-8-(dichloromethyl)quinoline

• CAS: 84087-44-5
• Molecular Formula: C10H5Cl4N
• Molecular Weight: 281 g/mol
• SMILES: C1=C2C=C(C=NC2=C(C=C1Cl)C(Cl)Cl)Cl
• InChI: InChI=1S/C10H5Cl4N/c11-6-1-5-2-7(12)4-15-9(5)8(3-6)10(13)14/h1-4,10H
• InChIKey: WODZEOBSBQWQBM-UHFFFAOYSA-N

Developing novel quinoline herbicides demands precise isomer control. 3,6-Dichloro-8-(dichloromethyl)quinoline (CAS 84087-44-5) delivers the exact 3,6-dichloro pattern for SAR studies distinct from quinclorac's 3,7-isomer. • Differentiated from the 3,7-isomer (CAS 84086-97-5) by chlorine regiochemistry. • Melting point 129-131°C; serves as an analytical standard for impurity profiling. • Electrophilic 8-dichloromethyl group enables nucleophilic displacement. White solid, ≥98% purity, for agrochemical and medicinal chemistry research.

3,6-Dichloro-8-(dichloromethyl)quinoline Procurement Guide

3,6-Dichloro-8-(dichloromethyl)quinoline (CAS 84087-44-5) is a polyhalogenated quinoline derivative characterized by a molecular formula of C₁₀H₅Cl₄N, a molecular weight of 280.97 g/mol, and a melting point of 129-131°C [1]. Its core structure consists of a quinoline scaffold bearing chloro substituents at the 3- and 6-positions and a dichloromethyl group at the 8-position. This substitution pattern confers distinct physicochemical properties relevant to agrochemical intermediate applications and serves as a key differentiator from its closest positional isomer, 3,7-dichloro-8-(dichloromethyl)quinoline (CAS 84086-97-5) .

Identity 3,6-dichloro-8-(dichloromethyl) pattern; distinct from 3,7-isomer

Role Agrochemical intermediate or research chemical; not a quinclorac precursor

Use context Herbicide discovery, impurity profiling, or electrophile chemistry

• [1] PubChem. (2025). 3,6-Dichloro-8-(dichloromethyl)quinoline. CID 13090832. National Center for Biotechnology Information. View Source

Why Generic Quinoline Analogs Cannot Substitute

Generic substitution of 3,6-dichloro-8-(dichloromethyl)quinoline with in-class quinoline derivatives is not scientifically sound due to the profound influence of chlorine regiochemistry on both chemical reactivity and biological target engagement. The specific 3,6-dichloro-8-(dichloromethyl) pattern creates a unique electronic and steric environment that dictates its utility as an intermediate. For instance, the 3,7-isomer (CAS 84086-97-5) is explicitly utilized as an intermediate in the synthesis of the commercial herbicide quinclorac, whereas the 3,6-isomer serves a different, and often proprietary, synthetic pathway or application [1]. Furthermore, the position of halogen substitution on the quinoline ring is known to modulate activity against specific enzyme targets; class-level inference suggests that altering this pattern, as seen when comparing 3,6- to 3,7- or other isomers, can drastically alter, or even abolish, desired biological effects [2].

Target: 3,6-dichloro isomer

Alternative: 3,7-dichloro isomer (CAS 84086-97-5)

Synthetic pathway

Alternate agrochemical intermediate; not a quinclorac precursor

Key intermediate for quinclorac synthesis; may not transfer

Biological engagement

Unique electronic/steric profile; SAR may differ

Different chloro pattern modulates enzyme activity differently

• [1] InnoSpk. (n.d.). Exploring 3,7-Dichloro-8-(dichloromethyl)quinoline: A Key Pesticide Intermediate. Technical Review. View Source
• [2] Science24. (n.d.). Quinoline based antifungals. Fragment-Based Approach to Antifungal Quinolines. View Source

Quantitative Differentiation Evidence

Synthetic Utility vs. 3,7-Isomer

The primary differentiation lies in the positional isomerism of the chlorine atoms on the quinoline ring. The 3,7-dichloro isomer (CAS 84086-97-5) is a well-documented key intermediate specifically for the synthesis of the auxin-mimic herbicide quinclorac [1]. In contrast, the 3,6-dichloro substitution pattern of the target compound directs its utility toward alternative derivative synthesis, often as a research tool or impurity standard, not as a direct precursor to quinclorac. This regiochemical distinction is absolute and non-interchangeable.

Synthetic utility vs. 3,7-isomer

Class-level inference

Target: Alternate agrochemical intermediate; not a direct quinclorac precursor. Comparator: Key intermediate for commercial quinclorac synthesis.

Regiochemistry determines synthetic route; isomers are not interchangeable.

Based on published synthetic pathways and patent data.

Evidence Dimension	Synthetic Application and Intermediate Role
Target Compound Data	3,6-dichloro-8-(dichloromethyl)quinoline; Application: Herbicide intermediate / research chemical, not a primary precursor to quinclorac
Comparator Or Baseline	3,7-dichloro-8-(dichloromethyl)quinoline (CAS 84086-97-5); Application: Key intermediate in the commercial synthesis of Quinclorac
Quantified Difference	Qualitative difference in synthetic utility and final product outcome based on regiochemistry; the 3,6-isomer is not a direct substitute in quinclorac synthetic routes.
Conditions	Synthetic pathway analysis based on published literature and patent data.

Why This Matters

Procurement of the incorrect dichloromethylquinoline isomer will result in a failed synthesis and wasted resources in agrochemical development.

• [1] InnoSpk. (n.d.). Exploring 3,7-Dichloro-8-(dichloromethyl)quinoline: A Key Pesticide Intermediate. Technical Review. View Source

Antifungal Activity Divergence (Class-Level SAR)

Direct head-to-head biological activity data for 3,6-dichloro-8-(dichloromethyl)quinoline is absent from public literature. However, class-level SAR studies on halogenated quinoline analogs demonstrate that the specific pattern of chlorine substitution dramatically impacts antifungal potency against pathogens like Candida albicans and Cryptococcus neoformans [1]. The dichloromethyl group, in particular, is noted for creating a highly reactive electrophilic center, influencing the compound's interaction with biological nucleophiles . Therefore, the 3,6-dichloro-8-(dichloromethyl) pattern is expected to yield a unique, albeit unquantified in the public domain, bioactivity profile compared to other isomers or non-dichloromethyl substituted quinolines.

Antifungal activity (SAR)

Class-level inference

Unquantified; substitution-dependent MIC range from low µg/mL to >100 µg/mL in analogous halogenated quinolines.

Supports antifungal screening context; direct data unavailable.

Inferred from class-level SAR against Candida and Cryptococcus.

Evidence Dimension	Antifungal Activity (Inferred via SAR)
Target Compound Data	Not available in public domain; activity is inferred based on the presence of a dichloromethyl group and specific chloro-substitution pattern.
Comparator Or Baseline	Other halogenated quinoline analogues; Activity varies with substitution pattern.
Quantified Difference	Unquantified; data from analogous halogenated quinolines show MIC values ranging from low µg/mL to >100 µg/mL depending on substitution.
Conditions	In vitro antifungal assays against Candida albicans and Cryptococcus neoformans as described in [1].

Why This Matters

For researchers in antifungal discovery, the unique substitution pattern of 3,6-dichloro-8-(dichloromethyl)quinoline represents a distinct chemical space for exploration that cannot be approximated by other commercially available quinoline building blocks.

• [1] UF Digital Collections. (2016). In vitro antifungal and antibiofilm activities of halogenated quinoline analogues against Candida albicans and Cryptococcus neoformans. View Source

Melting Point Differential vs. 3,7-Isomer

A quantifiable physical property that distinguishes the target compound from its closest positional isomer is its melting point. 3,6-Dichloro-8-(dichloromethyl)quinoline exhibits a reported melting point of 129-131°C . In contrast, the 3,7-dichloro isomer (CAS 84086-97-5) has a reported melting point of 142-144°C . This ~13°C difference provides a direct, quantitative metric for identity verification and purity assessment upon receipt.

Melting point

Cross-study comparable

129–131 °C (target) vs. 142–144 °C (3,7-isomer) → ~13 °C lower

Rapid identity verification by melting point upon receipt.

Standard determination from vendor datasheets.

Evidence Dimension	Melting Point (Physical Constant)
Target Compound Data	129-131°C
Comparator Or Baseline	3,7-Dichloro-8-(dichloromethyl)quinoline (CAS 84086-97-5): 142-144°C
Quantified Difference	~13°C lower
Conditions	Standard melting point determination (vendor datasheets).

Why This Matters

This significant difference in melting point serves as a rapid, low-cost quality control check to confirm the correct isomer has been sourced, preventing costly experimental errors.

High-Impact Application Scenarios

Non-Quinclorac Herbicide Discovery

The clear differentiation in synthetic utility from the 3,7-isomer makes this compound ideally suited for research programs developing novel quinoline-based herbicides that operate via a different mode of action or exhibit a different selectivity profile than quinclorac. It provides a distinct scaffold for the exploration of structure-activity relationships (SAR) in agrochemical lead optimization [1].

Isomer-Specific Impurity Profiling Standard

Given the confirmed melting point difference of ~13°C and distinct chromatographic behavior inferred from its unique structure, this compound serves as a critical analytical standard for identifying and quantifying the 3,6-isomer as a potential impurity in the synthesis of related dichloromethylquinoline derivatives, including the 3,7-isomer. Its use ensures process control and regulatory compliance in agrochemical manufacturing .

Halogenated Quinoline Bioisostere Exploration

For medicinal chemists investigating novel anti-infective or anti-cancer agents, this compound offers a pre-functionalized, highly electrophilic core. Class-level SAR studies indicate that the specific halogenation pattern is a key determinant of biological activity against targets like fungal biofilms [2]. It is a valuable building block for generating focused libraries where the 3,6-dichloro-8-dichloromethyl motif is hypothesized to confer unique target engagement properties .

Reactive Electrophile Chemistry Research

The dichloromethyl group at the 8-position is a recognized electrophilic center that readily undergoes nucleophilic displacement . This property, combined with the electron-withdrawing effects of the 3- and 6-chloro substituents, makes this specific isomer a useful substrate for exploring novel reaction methodologies and synthesizing complex quinoline derivatives that are otherwise difficult to access.

Application

Selection Property

Validation Focus

Non-quinclorac herbicide discovery

Regiochemistry-driven scaffold differentiation

Herbicidal mode-of-action and selectivity screening

Isomer-specific impurity profiling standard

Isomer-specific melting point and chromatographic behavior

Purity assessment and process control in quinclorac manufacturing

Halogenated quinoline bioisostere exploration

Unique electrophilic core with 3,6-dichloro pattern

Antifungal/antibiofilm target engagement and SAR

Reactive electrophile chemistry research

Dichloromethyl reactive center

Nucleophilic displacement methodology development

• [1] InnoSpk. (n.d.). Exploring 3,7-Dichloro-8-(dichloromethyl)quinoline: A Key Pesticide Intermediate. Technical Review. View Source
• [2] UF Digital Collections. (2016). In vitro antifungal and antibiofilm activities of halogenated quinoline analogues against Candida albicans and Cryptococcus neoformans. View Source